![molecular formula C16H21ClN2O3 B3000488 4-((5-Chloro-2-methylphenyl)amino)-4-oxo-2-(piperidin-1-yl)butanoic acid CAS No. 899964-53-5](/img/structure/B3000488.png)
4-((5-Chloro-2-methylphenyl)amino)-4-oxo-2-(piperidin-1-yl)butanoic acid
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Description
4-((5-Chloro-2-methylphenyl)amino)-4-oxo-2-(piperidin-1-yl)butanoic acid is a useful research compound. Its molecular formula is C16H21ClN2O3 and its molecular weight is 324.81. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
"4-((5-Chloro-2-methylphenyl)amino)-4-oxo-2-(piperidin-1-yl)butanoic acid" and its derivatives play a significant role in the development of novel pharmaceutical compounds. These compounds exhibit a range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and potential anticancer properties. For instance, derivatives have been synthesized for their antimicrobial activities against various microorganisms, showing good to moderate activity levels (Bektaş et al., 2010). Another study highlights the synthesis of spiro-piperidin-4-ones with significant in vitro and in vivo activity against Mycobacterium tuberculosis, offering a promising route for tuberculosis treatment (Kumar et al., 2008).
Synthesis and Chemical Reactions
The compound has been utilized in various synthetic routes, demonstrating its versatility in organic synthesis. For example, it has been involved in oxindole synthesis via palladium-catalyzed C-H functionalization, showcasing advanced methodologies in the construction of complex organic molecules (Magano et al., 2014). Similarly, reactions involving 5-(arylimino)-4-chloro-5H-1,2,3-dithiazoles with primary and secondary alkylamines have been studied, revealing novel synthesis pathways for (arylimino)cyanomethyl alkylamino disulfides (Lee & Kim, 1993).
Structural and Molecular Studies
Investigations into the structural and electronic properties of related compounds have been conducted to understand their reactivity and potential applications further. Studies involving molecular docking and vibrational, structural, electronic, and optical analyses have provided insights into the non-covalent interactions, stability, and reactivity of these molecules, which are crucial for designing more effective and selective therapeutic agents (Vanasundari et al., 2018).
Properties
IUPAC Name |
4-(5-chloro-2-methylanilino)-4-oxo-2-piperidin-1-ylbutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN2O3/c1-11-5-6-12(17)9-13(11)18-15(20)10-14(16(21)22)19-7-3-2-4-8-19/h5-6,9,14H,2-4,7-8,10H2,1H3,(H,18,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLXUQZWOPANGNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)CC(C(=O)O)N2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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